Cas no 87341-57-9 (2-Pyrrolidinemethanol, 1-[(4-methylphenyl)methyl]-, (2S)-)

2-Pyrrolidinemethanol, 1-[(4-methylphenyl)methyl]-, (2S)- is a chiral pyrrolidine derivative featuring a stereocenter at the 2-position and a para-methylbenzyl substitution. This compound is of interest in asymmetric synthesis and pharmaceutical research due to its structural versatility as a chiral building block. The (2S)-configuration ensures enantioselectivity in catalytic applications, while the aromatic moiety enhances stability and reactivity in diverse chemical transformations. Its well-defined stereochemistry makes it valuable for the development of optically active intermediates, ligands, or catalysts. The compound is typically handled under inert conditions to preserve its integrity, and its purity is critical for reproducible results in synthetic workflows.
2-Pyrrolidinemethanol, 1-[(4-methylphenyl)methyl]-, (2S)- structure
87341-57-9 structure
Product Name:2-Pyrrolidinemethanol, 1-[(4-methylphenyl)methyl]-, (2S)-
CAS No:87341-57-9
MF:C13H19NO
MW:205.296063661575
MDL:MFCD21364407
CID:1875596
PubChem ID:40427974
Update Time:2025-05-28

2-Pyrrolidinemethanol, 1-[(4-methylphenyl)methyl]-, (2S)- Chemical and Physical Properties

Names and Identifiers

    • 2-Pyrrolidinemethanol, 1-[(4-methylphenyl)methyl]-, (2S)-
    • MFCD21364407
    • BS-40566
    • AKOS017371012
    • (S)-(1-(4-Methylbenzyl)pyrrolidin-2-yl)methanol
    • CS-0456776
    • 87341-57-9
    • SCHEMBL13479278
    • [(2S)-1-(4-methylbenzyl)-2-pyrrolidinyl]methanol
    • [(2S)-1-[(4-methylphenyl)methyl]pyrrolidin-2-yl]methanol
    • MDL: MFCD21364407
    • Inchi: 1S/C13H19NO/c1-11-4-6-12(7-5-11)9-14-8-2-3-13(14)10-15/h4-7,13,15H,2-3,8-10H2,1H3/t13-/m0/s1
    • InChI Key: XSYGFTHHPAOYJI-ZDUSSCGKSA-N
    • SMILES: OC[C@@H]1CCCN1CC1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 205.146664230Da
  • Monoisotopic Mass: 205.146664230Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 23.5Ų

2-Pyrrolidinemethanol, 1-[(4-methylphenyl)methyl]-, (2S)- Pricemore >>

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abcr
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[(2S)-1-(4-Methylbenzyl)-2-pyrrolidinyl]methanol, 95%; .
87341-57-9 95%
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